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Compound of Interest

Compound Name: Rhodamine 800

Cat. No.: B008624 Get Quote

An In-depth Technical Guide to the Safe Handling of Rhodamine 800 Powder

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for Rhodamine 800
powder. It is intended for use by professionals in research and development environments who

are familiar with standard laboratory safety procedures. Rhodamine 800 is a near-infrared

fluorescent dye, and while specific toxicological data is limited, a cautious approach to handling

is warranted based on the general properties of chemically similar compounds and the

potential for adverse health effects.

Hazard Identification and Classification
Rhodamine 800 is not extensively classified under the Globally Harmonized System (GHS).

However, based on data from various suppliers and databases, it should be handled as a

substance with potential for acute toxicity, skin irritation, and serious eye irritation. The

perchlorate salt form may also present oxidizing properties.

GHS Hazard Statements (Potential):

H302: Harmful if swallowed.[1]

H312: Harmful in contact with skin.[1]

H315: Causes skin irritation.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b008624?utm_src=pdf-interest
https://www.benchchem.com/product/b008624?utm_src=pdf-body
https://www.benchchem.com/product/b008624?utm_src=pdf-body
https://www.benchchem.com/product/b008624?utm_src=pdf-body
https://www.benchchem.com/product/b008624?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Rhodamine-800
https://pubchem.ncbi.nlm.nih.gov/compound/Rhodamine-800
https://pubchem.ncbi.nlm.nih.gov/compound/Rhodamine-800
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


H319: Causes serious eye irritation.[1]

H332: Harmful if inhaled.[1]

H272: May intensify fire; oxidizer.

It is crucial to note that comprehensive toxicological studies for Rhodamine 800 are not readily

available. Therefore, all handling procedures should be based on the precautionary principle.

Physical and Chemical Properties
A clear understanding of the physical and chemical properties of Rhodamine 800 is essential

for its safe handling and storage.

Property Value

CAS Number 137993-41-0

Molecular Formula C₂₆H₂₆ClN₃O₅

Molecular Weight 495.95 g/mol

Appearance Dark purple to brown powder/crystals

Solubility
Soluble in ethanol, DMSO, and DMF. Soluble in

water.

Fluorescence λex ~682 nm; λem ~712 nm in methanol

Exposure Controls and Personal Protection
To minimize exposure, a combination of engineering controls and personal protective

equipment (PPE) is required.

Engineering Controls
Ventilation: Work with Rhodamine 800 powder should be conducted in a well-ventilated

area, preferably within a certified chemical fume hood, to minimize the inhalation of dust

particles.
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Containment: For procedures that may generate significant amounts of dust, use of a glove

box is recommended.

Personal Protective Equipment (PPE)
PPE Type Specification

Eye/Face Protection
Chemical safety goggles or a face shield are

mandatory to protect against dust particles.

Skin Protection

A lab coat and disposable nitrile gloves should

be worn at all times. Change gloves immediately

if they become contaminated.

Respiratory Protection

For situations where dust generation is

unavoidable and engineering controls are

insufficient, a NIOSH-approved N95 or higher-

rated particulate respirator should be used.

Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of the

compound and ensuring a safe laboratory environment.

Handling:

Avoid the formation of dust and aerosols.

Do not breathe dust.

Wash hands thoroughly after handling.

Avoid contact with skin and eyes.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from heat, sparks, and open flames.
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Store away from incompatible materials, such as strong oxidizing agents.

First Aid Measures
In the event of exposure, immediate and appropriate first aid should be administered.

Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with soap

and copious amounts of water for at least 15

minutes. Remove contaminated clothing. Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and

have them drink 2-4 cupfuls of water. Seek

immediate medical attention.

Accidental Release Measures
In the case of a spill, follow a pre-planned emergency procedure. The following is a detailed

protocol for a small-scale laboratory spill of Rhodamine 800 powder.

Experimental Protocol: Small-Scale Spill Response
Objective: To safely clean and decontaminate a small spill (less than 1 gram) of Rhodamine
800 powder.

Materials:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b008624?utm_src=pdf-body
https://www.benchchem.com/product/b008624?utm_src=pdf-body
https://www.benchchem.com/product/b008624?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE): Lab coat, safety goggles, nitrile gloves, N95

respirator.

Spill Kit: Absorbent pads, dry sand or vermiculite, plastic dustpan and brush, sealable plastic

bags for waste disposal, 70% ethanol solution, paper towels.

Procedure:

Evacuate and Secure the Area:

Immediately alert others in the vicinity of the spill.

Restrict access to the spill area.

Don Appropriate PPE:

Put on a lab coat, safety goggles, two pairs of nitrile gloves, and an N95 respirator.

Contain the Spill:

If the powder is spreading, carefully cover it with dry sand or vermiculite to prevent further

dispersal.

Clean Up the Spill:

Carefully sweep the spilled powder and absorbent material into a plastic dustpan.

Avoid creating dust. If necessary, lightly dampen the powder with a 70% ethanol solution

to minimize airborne particles.

Transfer the collected material into a sealable plastic bag.

Decontaminate the Area:

Wipe the spill area with paper towels dampened with 70% ethanol.

Start from the outer edge of the spill and work inwards.

Place all used paper towels into the waste bag.
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Dispose of Waste:

Seal the plastic bag containing the spilled material and contaminated cleaning supplies.

Place this bag into a second sealable bag for secondary containment.

Label the bag as "Hazardous Waste: Rhodamine 800" and dispose of it according to your

institution's hazardous waste disposal procedures.

Doff PPE and Personal Hygiene:

Remove PPE in the correct order to avoid cross-contamination (gloves, goggles,

respirator, lab coat).

Wash hands thoroughly with soap and water.

Toxicological and Ecotoxicological Information
As of the date of this guide, there is a significant lack of quantitative toxicological and

ecotoxicological data for Rhodamine 800. No specific LD50, LC50, Permissible Exposure

Limits (PEL), or Threshold Limit Values (TLV) have been established. Some in-vitro studies

suggest low toxicity at concentrations used for cellular imaging. However, the absence of

comprehensive data necessitates that Rhodamine 800 be handled with care, assuming it may

be harmful.

Visual Workflow for Spill Response
The following diagram illustrates the logical flow of the small-scale spill response protocol.
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Spill Occurs

Alert Others & Secure Area

Don Full PPE
(Goggles, Gloves, Respirator, Lab Coat)

Contain Spill with Dry Absorbent

Gently Sweep Powder into Waste Bag

Wipe Area with 70% Ethanol

Seal and Dispose of Hazardous Waste

Doff PPE Correctly

Wash Hands Thoroughly

Procedure Complete

Click to download full resolution via product page

Caption: Workflow for handling a small-scale Rhodamine 800 powder spill.
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Disclaimer: This guide is intended for informational purposes only and does not supersede any

local, state, or federal regulations, or your institution's specific safety protocols. Always consult

the most recent Safety Data Sheet (SDS) provided by the supplier and your institution's

Environmental Health and Safety (EHS) department for the most current and comprehensive

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

